Cas no 1694759-95-9 (2-methyl-5-(methylamino)methylfuran-3-carboxylic acid)
2-methyl-5-(methylamino)methylfuran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Furancarboxylic acid, 2-methyl-5-[(methylamino)methyl]-
- 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid
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- Inchi: 1S/C8H11NO3/c1-5-7(8(10)11)3-6(12-5)4-9-2/h3,9H,4H2,1-2H3,(H,10,11)
- InChI Key: UZYWELXQLGKQIR-UHFFFAOYSA-N
- SMILES: O1C(CNC)=CC(C(O)=O)=C1C
Computed Properties
- Exact Mass: 169.074
- Monoisotopic Mass: 169.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.5A^2
2-methyl-5-(methylamino)methylfuran-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-144236-0.05g |
2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid |
1694759-95-9 | 0.05g |
$768.0 | 2023-02-15 | ||
| Enamine | EN300-144236-0.1g |
2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid |
1694759-95-9 | 0.1g |
$804.0 | 2023-02-15 | ||
| Enamine | EN300-144236-0.25g |
2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid |
1694759-95-9 | 0.25g |
$840.0 | 2023-02-15 | ||
| Enamine | EN300-144236-0.5g |
2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid |
1694759-95-9 | 0.5g |
$877.0 | 2023-02-15 | ||
| Enamine | EN300-144236-1.0g |
2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid |
1694759-95-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-144236-2.5g |
2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid |
1694759-95-9 | 2.5g |
$1790.0 | 2023-02-15 | ||
| Enamine | EN300-144236-5.0g |
2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid |
1694759-95-9 | 5.0g |
$2650.0 | 2023-02-15 | ||
| Enamine | EN300-144236-10.0g |
2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid |
1694759-95-9 | 10.0g |
$3929.0 | 2023-02-15 | ||
| Enamine | EN300-144236-50mg |
2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid |
1694759-95-9 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-144236-100mg |
2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid |
1694759-95-9 | 100mg |
$804.0 | 2023-09-29 |
2-methyl-5-(methylamino)methylfuran-3-carboxylic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid
Recent Advances in the Study of 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid (CAS: 1694759-95-9)
The compound 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid (CAS: 1694759-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its furan ring and carboxylic acid functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the optimization of synthetic routes for 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential commercialization. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its development as a drug candidate.
Pharmacological investigations have revealed that 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid exhibits notable activity as a modulator of specific enzymatic pathways. In particular, it has been identified as a potent inhibitor of certain inflammatory mediators, suggesting its potential application in treating chronic inflammatory diseases. A preclinical study demonstrated its efficacy in reducing inflammation markers in animal models, with minimal adverse effects. These findings were corroborated by in vitro assays, which showed a dose-dependent inhibition of key inflammatory cytokines.
Another significant area of research involves the compound's potential role in oncology. Preliminary data from cell-based assays indicate that 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid may interfere with cancer cell proliferation by targeting specific metabolic pathways. A 2024 study in Cancer Research reported that the compound induced apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. These results have sparked interest in further exploring its mechanisms and potential synergies with existing anticancer agents.
Despite these promising findings, challenges remain in the development of 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and long-term safety profiles need to be addressed in future studies. Current research is also exploring structural modifications to enhance its pharmacological properties while minimizing potential toxicity.
In conclusion, 2-methyl-5-(methylamino)methylfuran-3-carboxylic acid (CAS: 1694759-95-9) represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse biological activities and therapeutic potential make it a valuable candidate for further investigation. Continued research efforts are expected to elucidate its full pharmacological profile and pave the way for clinical applications.
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